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Compound of Interest

Compound Name:
Autocamtide-2-related inhibitory

peptide TFA

Cat. No.: B15617985 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Autocamtide-2-related inhibitory peptide (AIP) is a potent and highly specific inhibitor of

Ca²⁺/calmodulin-dependent protein kinase II (CaMKII), with a reported IC₅₀ of 40 nM.[1][2][3]

Supplied as a trifluoroacetate (TFA) salt, this synthetic peptide is a crucial tool for investigating

the physiological roles of CaMKII in various signaling pathways.[4] Proper handling, storage,

and implementation in experimental protocols are paramount to ensure its stability and achieve

reliable, reproducible results. These notes provide detailed guidelines for the storage and

application of Autocamtide-2-related inhibitory peptide TFA.

Storage and Stability
The integrity of the peptide is dependent on appropriate storage conditions. The following table

summarizes the recommended storage for both lyophilized powder and peptide in solution.

Data Presentation: Quantitative Storage Recommendations
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Form Temperature Duration Additional Notes

Lyophilized Powder -20°C ≥ 1 year

Store in a dry, dark

place. For long-term

storage, -80°C is also

suitable.

In Solution -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 3-6 months

Recommended for

longer-term storage of

the stock solution.

Data compiled from multiple supplier recommendations.

Reconstitution and Handling Protocol
To maintain the peptide's activity, it is critical to follow a precise reconstitution and handling

procedure.

Logical Relationship: Peptide Handling Workflow
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Initial Storage Preparation for Use Working Aliquots

Lyophilized Peptide
(-20°C)

Equilibrate vial
to Room Temperature

Reconstitute in
Sterile H₂O Vortex Gently Aliquot into

single-use tubes Store at -20°C or -80°C
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Assay Setup

Kinase Reaction

Detection & Analysis

Prepare Assay Buffer
(PIPES, MgCl₂, BSA)

Add Ca²⁺/Calmodulin
and CaMKII Enzyme

Add Peptide Inhibitor
(Varying Concentrations)

Add Substrate
(e.g., Autocamtide-2)

Pre-incubate at 30°C

Initiate reaction with
[γ-³²P]ATP

Incubate for 1 min
at 30°C

Spot reaction onto
P81 phosphocellulose paper

Wash to remove
free [γ-³²P]ATP

Quantify incorporated ³²P
(Scintillation Counting)

Calculate % Inhibition
and determine IC₅₀

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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